Cas no 1994755-81-5 (4-Bromo-2-(methoxymethoxy)benzenecarbothioamide)

• Product Name: 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide
• CAS No: 1994755-81-5
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 6313189
• PubChem ID: 139022620
• Update Time: 2025-05-20

4-Bromo-2-(methoxymethoxy)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 1994755-81-5
• 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide
• 4-bromo-2-(methoxymethoxy)benzene-1-carbothioamide
• EN300-7355223

• Inchi： 1S/C9H10BrNO2S/c1-12-5-13-8-4-6(10)2-3-7(8)9(11)14/h2-4H,5H2,1H3,(H2,11,14)
• InChI Key： QQCFRKKRSWOVFF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=S)=C(C=1)OCOC

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.6Ų

Additional information on 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide

Introduction to 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide (CAS No. 1994755-81-5)

4-Bromo-2-(methoxymethoxy)benzenecarbothioamide, identified by its Chemical Abstracts Service (CAS) number 1994755-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenecarbothioamides, which are known for their diverse biological activities and potential applications in drug development. The presence of both bromine and methoxymethoxy substituents on the benzene ring introduces unique electronic and steric properties, making this molecule a valuable scaffold for further chemical modifications and functionalization.

The structural features of 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide make it particularly interesting for synthetic chemists and medicinal chemists. The bromine atom at the para position relative to the carbonyl-thioamide group enhances its reactivity, allowing for various cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These transformations are crucial for constructing more complex molecular architectures, which can be explored for their pharmacological properties. Additionally, the methoxymethoxy group (also known as 1,1-dimethoxyethyl) provides a flexible side chain that can influence the solubility and metabolic stability of derivatives.

In recent years, there has been a growing interest in benzenecarbothioamides due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The thioamide moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby modulating enzyme activity or receptor binding. For instance, studies have shown that benzenecarbothioamides can act as inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory diseases. The incorporation of a bromine atom into such structures often enhances binding affinity and selectivity, making these compounds promising candidates for further development.

The 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide (CAS No. 1994755-81-5) has been investigated in several synthetic pathways that highlight its utility as an intermediate. One notable approach involves the palladium-catalyzed cross-coupling of aryl halides with organometallic reagents, followed by functional group transformations to introduce the thioamide moiety. This strategy has been employed to generate libraries of substituted benzenecarbothioamides for high-throughput screening. The methoxymethoxy group also serves as a protecting group for hydroxyl or carboxyl functionalities, allowing for selective deprotection under mild conditions.

Recent advancements in computational chemistry have further enhanced the design of derivatives based on 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide. Molecular modeling studies have revealed that small modifications in the substituent pattern can significantly alter the binding mode of these compounds to target proteins. For example, virtual screening techniques have identified novel analogs with improved potency against protein kinases involved in cancer signaling pathways. These findings underscore the importance of structural optimization in developing next-generation therapeutics.

The synthesis of 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide itself involves multi-step organic transformations that require precise control over reaction conditions. The bromination step typically employs N-bromosuccinimide (NBS) or bromine in acetic acid to introduce the bromine atom at the desired position on the benzene ring. Subsequent nucleophilic substitution reactions with methoxymethanol derivatives followed by thiourea treatment yield the final product. Purification is often achieved through column chromatography or recrystallization to obtain high-purity material suitable for downstream applications.

The versatility of 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide extends beyond its use as an intermediate in drug discovery. It has also been explored in materials science applications, where its aromatic structure and functional groups contribute to unique electronic properties. For instance, derivatives of this compound have been incorporated into organic semiconductors and light-emitting diodes (OLEDs), demonstrating potential in next-generation display technologies. The ability to tune both steric and electronic properties through strategic functionalization makes this class of compounds highly adaptable.

In conclusion, 4-Bromo-2-(methoxymethoxy)benzenecarbothioamide (CAS No. 1994755-81-5) represents a structurally intriguing molecule with broad applications in pharmaceutical research and materials science. Its unique combination of substituents offers opportunities for diverse chemical modifications, enabling the development of novel bioactive compounds and advanced materials. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a significant role in future scientific advancements.